2-(2-furoyl)-8-[(4-methylpiperazin-1-yl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: furan-2-yl-[8-(4-methylpiperazin-1-yl)sulfonyl-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• InChI: InChI=1S/C19H23N3O4S/c1-20-9-11-22(12-10-20)27(24,25)18-6-2-4-15-7-8-21(14-16(15)18)19(23)17-5-3-13-26-17/h2-6,13H,7-12,14H2,1H3
• InChI Key: BVBFSELZNWIEGZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC=CC3=C2CN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

2-(2-furoyl)-8-[(4-methylpiperazin-1-yl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline is a chemical compound that has been extensively studied for its potential in various scientific research applications. It is a tetrahydroisoquinoline derivative that has been synthesized through various methods, and its mechanism of action has been investigated to understand its biochemical and physiological effects. In

Scientific Research Applications

Inhibition of Protein Kinase C

• Isoquinoline sulfonamides, including similar compounds to the one , have been investigated for their inhibitory effects on protein kinase C. These inhibitors show potential in modulating biochemical signals affecting short-term and long-term cellular events like lymphocyte function and cellular proliferation (Juszczak & Russell, 1989).

Anticancer Applications

• Tetrahydroisoquinoline derivatives, including compounds structurally related to 2-(2-furoyl)-8-[(4-methylpiperazin-1-yl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline, have shown promise as anticancer agents. Their cytotoxicity against various cancer cell lines has been a subject of research, indicating potential therapeutic applications (Redda, Gangapuram & Ardley, 2010).

Antimicrobial Activities

• Compounds derived from 2-furoyl isothiocyanate, which is structurally similar to the compound , have been synthesized and tested for antimicrobial activities. These heterocyclic systems show potential in fighting various microbial infections (Hemdan, 2010).

Synthesis and Molecular Structure Studies

• The synthesis and molecular structure of compounds closely related to this compound have been explored. These studies contribute to understanding the chemical properties and potential applications of such compounds in pharmaceutical research (Hashimoto et al., 2007).

Antiallergic Activities

• Research has been conducted on derivatives of quinoline-2-carboxylic acids, related to the compound , for their antiallergic activities. These studies are crucial in developing new therapeutic agents for treating allergies (Erickson et al., 1978).